Cas no 1261968-56-2 (3-(3-Chloro-5-fluorophenyl)-2-methoxybenzoic acid)

• Product Name: 3-(3-Chloro-5-fluorophenyl)-2-methoxybenzoic acid
• CAS No: 1261968-56-2
• MF: C₁₄H₁₀ClFO₃
• MW: 280.678806781769
• MDL: MFCD18321005
• CID: 2766629
• PubChem ID: 53226896
• Update Time: 2025-10-29

3-(3-Chloro-5-fluorophenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261968-56-2
• 3'-Chloro-5'-fluoro-2-methoxy[1,1'-biphenyl]-3-carboxylic acid
• MFCD18321005
• 3-(3-CHLORO-5-FLUOROPHENYL)-2-METHOXYBENZOIC ACID
• 3-(3-Chloro-5-fluorophenyl)-2-methoxybenzoic acid, 95%
• DTXSID30690514
• 3-(3-Chloro-5-fluorophenyl)-2-methoxybenzoic acid

• MDL： MFCD18321005
• Inchi： 1S/C14H10ClFO3/c1-19-13-11(3-2-4-12(13)14(17)18)8-5-9(15)7-10(16)6-8/h2-7H,1H3,(H,17,18)
• InChI Key： AFBZUZCIRQDYQI-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C1C=CC=C(C(=O)O)C=1OC)F

Computed Properties

• Exact Mass: 280.03
• Monoisotopic Mass: 280.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 3.8

Additional information on 3-(3-Chloro-5-fluorophenyl)-2-methoxybenzoic acid

3-(3-Chloro-5-fluorophenyl)-2-methoxybenzoic acid (CAS No. 1261968-56-2): A Comprehensive Overview

3-(3-Chloro-5-fluorophenyl)-2-methoxybenzoic acid (CAS No. 1261968-56-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chloro-fluorophenyl benzoic acid derivative exhibits unique structural features, making it a valuable intermediate in the synthesis of bioactive molecules. With the increasing demand for fluorinated compounds in drug discovery, this chemical has become a focal point for researchers exploring novel therapeutic agents.

The molecular structure of 3-(3-Chloro-5-fluorophenyl)-2-methoxybenzoic acid combines a methoxy-substituted benzoic acid core with a chloro-fluorophenyl moiety, creating a versatile scaffold for further chemical modifications. This halogenated aromatic compound demonstrates excellent stability under various conditions, which contributes to its growing popularity in medicinal chemistry applications. Recent studies have highlighted its potential as a building block for kinase inhibitors and other targeted therapies, aligning with current trends in personalized medicine.

In the pharmaceutical industry, 3-(3-Chloro-5-fluorophenyl)-2-methoxybenzoic acid serves as a key intermediate for developing small molecule drugs targeting inflammatory diseases and metabolic disorders. The presence of both chloro and fluoro substituents enhances the compound's ability to interact with biological targets, while the methoxy group improves its solubility profile. These properties make it particularly valuable in the design of next-generation therapeutics, addressing the industry's need for more effective and selective drug candidates.

The synthesis of 3-(3-Chloro-5-fluorophenyl)-2-methoxybenzoic acid typically involves multi-step organic reactions, including cross-coupling and functional group transformations. Researchers have developed optimized protocols to achieve high yields and purity, which are crucial for its application in drug development pipelines. The compound's crystalline nature facilitates purification and characterization, making it a reliable choice for laboratory-scale and industrial-scale production.

Beyond pharmaceutical applications, 3-(3-Chloro-5-fluorophenyl)-2-methoxybenzoic acid has shown promise in materials science, particularly in the development of specialty polymers and liquid crystal materials. Its aromatic structure and halogen substituents contribute to unique electronic properties that can be tailored for specific applications. This versatility has led to increased patent activity surrounding derivatives of this compound in recent years.

The global market for fluorinated pharmaceutical intermediates like 3-(3-Chloro-5-fluorophenyl)-2-methoxybenzoic acid has been growing steadily, driven by the expanding drug discovery sector and the increasing prevalence of chronic diseases. Market analysts project continued demand for such high-value chemical building blocks, especially as the pharmaceutical industry shifts toward more complex molecular architectures. Suppliers are responding by improving production processes to meet the stringent quality requirements of GMP manufacturing.

Quality control of 3-(3-Chloro-5-fluorophenyl)-2-methoxybenzoic acid involves rigorous analytical techniques, including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the purity standards required for research and development applications. The availability of comprehensive analytical data sheets has become increasingly important for researchers selecting chemical intermediates for their projects.

Environmental considerations surrounding halogenated compounds have led to the development of more sustainable synthesis routes for 3-(3-Chloro-5-fluorophenyl)-2-methoxybenzoic acid. Green chemistry approaches, including catalytic methods and solvent optimization, are being explored to reduce the environmental impact of its production. These advancements align with the pharmaceutical industry's growing commitment to sustainable manufacturing practices.

Researchers working with 3-(3-Chloro-5-fluorophenyl)-2-methoxybenzoic acid should be aware of its proper handling and storage requirements. While not classified as hazardous under normal conditions, standard laboratory safety protocols for organic chemicals should be followed. Material safety data sheets provide detailed information about appropriate personal protective equipment and handling procedures.

The future outlook for 3-(3-Chloro-5-fluorophenyl)-2-methoxybenzoic acid appears promising, with ongoing research exploring new applications in drug delivery systems and bioconjugation chemistry. Its structural features make it an attractive candidate for developing targeted prodrugs and biomarkers. As the scientific community continues to uncover the potential of this versatile compound, its role in advancing pharmaceutical innovation is expected to grow significantly.